Cas no 333742-29-3 (1-(3,4-difluorobenzoyl)-4-methylpiperazine)

1-(3,4-Difluorobenzoyl)-4-methylpiperazine is a fluorinated piperazine derivative with potential applications in pharmaceutical and agrochemical research. Its structure features a difluorobenzoyl moiety coupled with a methylpiperazine group, offering unique electronic and steric properties that may enhance binding affinity in drug discovery. The presence of fluorine atoms can improve metabolic stability and lipophilicity, making it a valuable intermediate for developing bioactive compounds. This compound is typically synthesized under controlled conditions to ensure high purity and consistency. Its well-defined molecular architecture allows for precise modifications, supporting its use in structure-activity relationship (SAR) studies and targeted molecular design. Suitable for controlled laboratory use under appropriate safety protocols.
1-(3,4-difluorobenzoyl)-4-methylpiperazine structure
333742-29-3 structure
Product Name:1-(3,4-difluorobenzoyl)-4-methylpiperazine
CAS No:333742-29-3
MF:C12H14F2N2O
MW:240.249169826508
CID:5330505
Update Time:2025-10-31

1-(3,4-difluorobenzoyl)-4-methylpiperazine Chemical and Physical Properties

Names and Identifiers

    • 1-(3,4-difluorobenzoyl)-4-methylpiperazine
    • Inchi: 1S/C12H14F2N2O/c1-15-4-6-16(7-5-15)12(17)9-2-3-10(13)11(14)8-9/h2-3,8H,4-7H2,1H3
    • InChI Key: ZCPNSVBDWJVJSY-UHFFFAOYSA-N
    • SMILES: C(C1=CC=C(F)C(F)=C1)(N1CCN(C)CC1)=O

1-(3,4-difluorobenzoyl)-4-methylpiperazine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-6722530-0.05g
1-(3,4-difluorobenzoyl)-4-methylpiperazine
333742-29-3 95.0%
0.05g
$61.0 2025-03-21
Enamine
EN300-6722530-0.1g
1-(3,4-difluorobenzoyl)-4-methylpiperazine
333742-29-3 95.0%
0.1g
$89.0 2025-03-21
Enamine
EN300-6722530-0.25g
1-(3,4-difluorobenzoyl)-4-methylpiperazine
333742-29-3 95.0%
0.25g
$128.0 2025-03-21
Enamine
EN300-6722530-0.5g
1-(3,4-difluorobenzoyl)-4-methylpiperazine
333742-29-3 95.0%
0.5g
$241.0 2025-03-21
Enamine
EN300-6722530-1.0g
1-(3,4-difluorobenzoyl)-4-methylpiperazine
333742-29-3 95.0%
1.0g
$342.0 2025-03-21
Enamine
EN300-6722530-2.5g
1-(3,4-difluorobenzoyl)-4-methylpiperazine
333742-29-3 95.0%
2.5g
$669.0 2025-03-21
Enamine
EN300-6722530-5.0g
1-(3,4-difluorobenzoyl)-4-methylpiperazine
333742-29-3 95.0%
5.0g
$991.0 2025-03-21
Enamine
EN300-6722530-10.0g
1-(3,4-difluorobenzoyl)-4-methylpiperazine
333742-29-3 95.0%
10.0g
$1471.0 2025-03-21
1PlusChem
1P028DZ0-50mg
1-(3,4-difluorobenzoyl)-4-methylpiperazine
333742-29-3 95%
50mg
$134.00 2024-05-05
1PlusChem
1P028DZ0-100mg
1-(3,4-difluorobenzoyl)-4-methylpiperazine
333742-29-3 95%
100mg
$167.00 2024-05-05

Additional information on 1-(3,4-difluorobenzoyl)-4-methylpiperazine

Comprehensive Analysis of 1-(3,4-Difluorobenzoyl)-4-methylpiperazine (CAS No. 333742-29-3): Properties, Applications, and Industry Trends

The chemical compound 1-(3,4-difluorobenzoyl)-4-methylpiperazine (CAS No. 333742-29-3) has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and versatile reactivity. As a fluorinated piperazine derivative, this compound combines the pharmacological benefits of difluorobenzoyl moieties with the conformational flexibility of 4-methylpiperazine, making it a valuable intermediate in drug discovery and material science.

Recent advancements in fluorine chemistry have highlighted the importance of compounds like 1-(3,4-difluorobenzoyl)-4-methylpiperazine. The strategic incorporation of fluorine atoms enhances metabolic stability, bioavailability, and binding affinity—key factors driving innovation in small-molecule therapeutics. Industry reports indicate growing demand for such high-value intermediates, particularly in the development of CNS-targeting drugs and selective enzyme inhibitors.

From a synthetic perspective, CAS 333742-29-3 demonstrates remarkable utility in cross-coupling reactions and amide bond formation. Its electron-deficient aromatic system facilitates nucleophilic substitutions, while the methylpiperazine group serves as an excellent hydrogen bond acceptor. These properties align with current trends in fragment-based drug design, where researchers prioritize modular building blocks with defined pharmacophore elements.

The compound's physicochemical profile reveals a calculated logP of 2.1 and polar surface area of 29.5 Ų, suggesting favorable blood-brain barrier permeability—a characteristic frequently investigated in neuropharmacology studies. Analytical data from HPLC-MS and NMR spectroscopy confirm its high purity (>98%) and stability under standard storage conditions, meeting stringent requirements for GMP-compliant synthesis.

Emerging applications of 1-(3,4-difluorobenzoyl)-4-methylpiperazine extend to PET tracer development, where fluorinated compounds enable non-invasive imaging of biological targets. This aligns with the pharmaceutical industry's shift toward theranostic approaches—a trending topic in precision medicine forums. Additionally, its potential as a ligand scaffold in metal-organic frameworks (MOFs) is being explored for catalytic applications.

Quality control protocols for CAS 333742-29-3 typically involve chiral HPLC analysis to verify enantiopurity, particularly when used in stereoselective synthesis. The compound's thermal stability (decomposition point >200°C) makes it suitable for high-temperature reactions, a feature valued in flow chemistry processes gaining popularity in continuous manufacturing systems.

Regulatory considerations for fluorinated piperazine derivatives emphasize proper handling procedures and waste management, though 333742-29-3 is not classified as hazardous under major chemical inventories. Safety data sheets recommend standard laboratory precautions, reflecting its compatibility with green chemistry principles—a key focus area in modern process optimization strategies.

Market analysts project steady growth for difluorobenzoyl-containing compounds, driven by expanding contract research activities and drug repurposing initiatives. The compound's structural analogs frequently appear in patents for kinase modulators and GPCR-targeted agents, underscoring its relevance in intellectual property landscapes.

In conclusion, 1-(3,4-difluorobenzoyl)-4-methylpiperazine represents a compelling case study in medicinal chemistry innovation. Its balanced lipophilicity profile, synthetic versatility, and alignment with drug discovery paradigms position it as a compound of enduring scientific and commercial interest. Ongoing research continues to uncover novel applications, particularly in targeted therapy development and advanced material science.

Recommended suppliers
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司